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Compound of Interest

Compound Name:
3-(Chloromethyl)-2-

(trifluoromethyl)pyridine

CAS No.: 1060814-58-5

Cat. No.: B1487710

Get Quote

CAS Number: 1060814-58-5[1][2]

Executive Summary
3-(Chloromethyl)-2-(trifluoromethyl)pyridine is a bifunctional pyridine scaffold characterized

by a highly reactive electrophilic chloromethyl group at the C3 position and a metabolically

stable, lipophilic trifluoromethyl group at the C2 position. This specific substitution pattern

renders it an invaluable intermediate for introducing the 2-(trifluoromethyl)pyridyl-3-methyl motif

—a pharmacophore known to enhance potency and metabolic stability in kinase inhibitors and

next-generation fungicides.

This guide details the physicochemical properties, synthetic routes, reactivity profiles, and

validated experimental protocols for handling this compound in a research setting.

Chemical Identity & Physicochemical Properties[3]
[4][5][6][7][8][9][10]
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Property Data

CAS Number 1060814-58-5

IUPAC Name 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Molecular Formula

Molecular Weight 195.57 g/mol

Appearance
Colorless to pale yellow liquid (or low-melting

solid)

Density ~1.36 g/cm³ (Predicted)

Boiling Point ~192 °C (Predicted)

Solubility
Soluble in DCM, THF, Acetonitrile, DMF;

Insoluble in water

Storage
2–8 °C, under inert atmosphere (

or Ar)

Synthesis & Production Pathways
The synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine typically proceeds via the

functionalization of the C3-methyl group or the conversion of a carboxylic acid precursor. The

most reliable laboratory-scale route involves the reduction of 2-(trifluoromethyl)nicotinic acid

followed by chlorination.

Mechanistic Pathway[12]
Reduction: The carboxylic acid is reduced to the alcohol (3-(hydroxymethyl)-2-

(trifluoromethyl)pyridine) using a borane complex (

) or Lithium Aluminum Hydride (

).

Chlorination: The resulting alcohol is converted to the alkyl chloride using Thionyl Chloride (
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) or Methanesulfonyl chloride (

) followed by chloride displacement.

Synthesis Workflow Diagram

2-(Trifluoromethyl)
nicotinic acid
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(BH3·THF or LiAlH4)
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Chlorination
(SOCl2, DCM)

Click to download full resolution via product page

Caption: Step-wise synthesis from nicotinic acid precursor via reduction and subsequent

chlorination.

Reactivity Profile & Applications
Electrophilic Substitution ( )
The primary utility of this compound lies in the chloromethyl group. The electron-withdrawing

nature of the adjacent trifluoromethyl group and the pyridine nitrogen decreases the electron

density on the ring, but the benzylic-like position of the chloride makes it highly susceptible to

nucleophilic attack.

Amination: Reacts rapidly with primary and secondary amines to form secondary and tertiary

amines.

Etherification: Reacts with phenols or alcohols (with base) to form ethers.

Thioetherification: Reacts with thiols to form thioethers.

Trifluoromethyl Stability
The

group at the C2 position is generally inert to standard nucleophilic substitution conditions used
for the chloromethyl group. However, it significantly lowers the pKa of the pyridine nitrogen and
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increases the lipophilicity (LogP) of the final molecule, a critical factor in blood-brain barrier
(BBB) penetration for CNS drugs.

Reactivity Map
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Caption: Primary reaction pathways involving nucleophilic displacement of the chloride.

Experimental Protocol: N-Alkylation of Piperazine
Objective: To couple 3-(Chloromethyl)-2-(trifluoromethyl)pyridine with a secondary amine

(e.g., N-Boc-piperazine) to generate a pharmaceutical intermediate.

Materials
Reagent: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 eq)

Nucleophile: N-Boc-piperazine (1.1 eq)

Base: Diisopropylethylamine (DIPEA) (2.0 eq) or

(3.0 eq)

Solvent: Acetonitrile (ACN) or DMF (anhydrous)

Step-by-Step Methodology
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

N-Boc-piperazine (1.1 mmol) in anhydrous Acetonitrile (5 mL).
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Base Addition: Add DIPEA (2.0 mmol) to the solution. Stir for 5 minutes at room temperature.

Reagent Addition: Add 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 mmol) dropwise.

Note: If the reagent is a solid, dissolve in a minimum amount of ACN before addition.

Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor reaction progress via TLC

(System: 30% EtOAc/Hexanes) or LC-MS. The starting chloride should disappear.

Workup:

Cool reaction to room temperature.

Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 10 mL) followed by brine (10

mL).

Dry the organic layer over anhydrous

, filter, and concentrate under reduced pressure.

Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient:

0-40% EtOAc in Hexanes) to yield the pure coupled product.

Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazards:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][4]

Note: As an alkylating agent, it should be treated as a potential mutagen.

Precautions:

Always handle inside a chemical fume hood.[5]
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Wear nitrile gloves and safety goggles.

Destruction: Quench excess reagent with an amine-based solution (e.g., dilute ammonia

or ethanolamine) before disposal to neutralize the alkylating potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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